beta-methylene adenosine phosphosulfate
beta-methylene adenosine phosphosulfate
Brand Name:
Vulcanchem
CAS No.:
120975-36-2
VCID:
VC0038663
InChI:
InChI=1S/C11H16N5O9PS/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(25-11)1-24-26(19,20)4-27(21,22)23/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H2,12,13,14)(H,21,22,23)/t5-,7-,8-,11?/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)O)O)N
Molecular Formula:
C11H16N5O9PS
Molecular Weight:
425.31 g/mol
beta-methylene adenosine phosphosulfate
CAS No.: 120975-36-2
Main Products
VCID: VC0038663
Molecular Formula: C11H16N5O9PS
Molecular Weight: 425.31 g/mol
| CAS No. | 120975-36-2 |
|---|---|
| Product Name | beta-methylene adenosine phosphosulfate |
| Molecular Formula | C11H16N5O9PS |
| Molecular Weight | 425.31 g/mol |
| IUPAC Name | [[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methanesulfonic acid |
| Standard InChI | InChI=1S/C11H16N5O9PS/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(25-11)1-24-26(19,20)4-27(21,22)23/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H2,12,13,14)(H,21,22,23)/t5-,7-,8-,11?/m1/s1 |
| Standard InChIKey | KHJWGJQWZBBXEI-YNJARDAQSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)C3[C@@H]([C@@H]([C@H](O3)COP(=O)(CS(=O)(=O)O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)O)O)N |
| Synonyms | eta-methylene adenosine phosphosulfate beta-methylene APS |
| PubChem Compound | 129324 |
| Last Modified | Nov 11 2021 |
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